2,2'-[1,2,4-thiadiazole-3,5-diylbis(thio)]dibutanamide

• IUPAC Name: 2-[[5-(1-amino-1-oxobutan-2-yl)sulfanyl-1,2,4-thiadiazol-3-yl]sulfanyl]butanamide
• InChI: InChI=1S/C10H16N4O2S3/c1-3-5(7(11)15)17-9-13-10(19-14-9)18-6(4-2)8(12)16/h5-6H,3-4H2,1-2H3,(H2,11,15)(H2,12,16)
• InChI Key: IERMNGXBHAKXRI-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)N)SC1=NSC(=N1)SC(CC)C(=O)N
• Molecular Formula: C10H16N4O2S3
• Molecular Weight: 320.5 g/mol

Description

2,2'-[1,2,4-thiadiazole-3,5-diylbis(thio)]dibutanamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is known for its unique properties, including its ability to interact with various biological systems, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 2,2'-[1,2,4-thiadiazole-3,5-diylbis(thio)]dibutanamide is not fully understood. However, it is believed that this compound interacts with various biological molecules, including enzymes and receptors, leading to its biological effects. For example, it has been shown to inhibit the activity of certain enzymes involved in inflammation, leading to its anti-inflammatory effects.
Biochemical and Physiological Effects:
2,2'-[1,2,4-thiadiazole-3,5-diylbis(thio)]dibutanamide has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of various microorganisms, including bacteria and fungi. Additionally, it has been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines. Furthermore, it has been found to have anticancer properties, inhibiting the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 2,2'-[1,2,4-thiadiazole-3,5-diylbis(thio)]dibutanamide in lab experiments include its ability to interact with various biological systems, making it a promising candidate for drug development. Additionally, its unique properties make it a useful tool for studying the biological effects of different compounds. However, the limitations of using this compound in lab experiments include the need for specialized equipment and expertise in handling hazardous chemicals.

Future Directions

The potential future directions for research on 2,2'-[1,2,4-thiadiazole-3,5-diylbis(thio)]dibutanamide are vast. One possible direction is to further investigate its interactions with different biological systems, including the central nervous system, cardiovascular system, and immune system. Additionally, research could focus on developing new derivatives of this compound with enhanced biological activity and reduced toxicity. Furthermore, research could investigate the potential use of this compound in combination with other drugs for the treatment of various diseases.

Scientific Research Applications

The potential applications of 2,2'-[1,2,4-thiadiazole-3,5-diylbis(thio)]dibutanamide in scientific research are vast. This compound has been shown to have various biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Furthermore, it has been found to interact with different biological systems, including the central nervous system, cardiovascular system, and immune system.